Cas no 119124-53-7 (3-methyloxan-4-one)

• Product Name: 3-methyloxan-4-one
• CAS No: 119124-53-7
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• MDL: MFCD13193744
• CID: 97214
• Update Time: 2025-11-02

3-methyloxan-4-one Chemical and Physical Properties

Names and Identifiers

• 3-Methyldihydro-2H-pyran-4(3H)-one
• 3-Methyltetrahydropyran-4-one
• 3-Methyl-tetrahydro-pyran-4-one
• 4H-Pyran-4-one, tetrahydro-3-methyl-
• Tetrahydro-3-methyl-4H-pyran-4-one
• 3-methyloxan-4-one
• 3-Methyldihydro-2H-pyran-4(3H)
• 3-Methyltetrahydro-4H-pyran-4-one
• PGPWMORFOPRGCA-UHFFFAOYSA-N
• BCP07576
• PB26907
• AM91072
• TRA0060665
• RP19136
• 3-Methyldihydro-2H-pyran-4(3H);-one
• Racemic 3-methyl-tetrahydro

• MDL： MFCD13193744
• Inchi： 1S/C6H10O2/c1-5-4-8-3-2-6(5)7/h5H,2-4H2,1H3
• InChI Key： PGPWMORFOPRGCA-UHFFFAOYSA-N
• SMILES： O1CCC(C(C)C1)=O

Computed Properties

• Exact Mass: 114.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 98.7
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.001
• Boiling Point: 174.9℃ at 760 mmHg
• Flash Point: 64℃
• PSA: 26.30000
• LogP: 0.61190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 3-methyloxan-4-one

Exploring the Versatile Applications and Properties of 3-Methyloxan-4-one (CAS No. 119124-53-7)

3-Methyloxan-4-one (CAS No. 119124-53-7) is a fascinating organic compound that has garnered significant attention in various industries due to its unique chemical properties and versatile applications. This compound, also known as 3-methyltetrahydro-2H-pyran-4-one, belongs to the class of cyclic ketones and is widely used in the fragrance, pharmaceutical, and agrochemical sectors. Its molecular formula, C6H10O2, and distinct structural features make it a valuable intermediate in synthetic chemistry.

The chemical structure of 3-methyloxan-4-one features a six-membered oxane ring with a methyl group at the 3-position and a ketone functional group at the 4-position. This configuration imparts specific reactivity and stability, making it an ideal candidate for various chemical transformations. Researchers and industry professionals often search for "3-methyloxan-4-one synthesis" or "CAS 119124-53-7 applications" to explore its potential in their respective fields.

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